6-(2-methyl-1H-imidazol-1-yl)-N-(3-methylpyridin-2-yl)pyridazine-3-carboxamide

• IUPAC Name: 6-(2-methylimidazol-1-yl)-N-(3-methylpyridin-2-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C15H14N6O/c1-10-4-3-7-17-14(10)18-15(22)12-5-6-13(20-19-12)21-9-8-16-11(21)2/h3-9H,1-2H3,(H,17,18,22)
• InChI Key: AFDBHORZHKFVHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=NN=C(C=C2)N3C=CN=C3C
• Molecular Formula: C15H14N6O
• Molecular Weight: 294.31 g/mol

Description

6-(2-methyl-1H-imidazol-1-yl)-N-(3-methylpyridin-2-yl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Structure-Activity Relationship

Research in heterocyclic chemistry often involves the synthesis of complex molecules to explore their structure-activity relationship. For example, studies have synthesized various N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, utilizing imidazolides and aminopyridines, to investigate their analgesic and anti-inflammatory properties (Ukrainets et al., 2019). Such research highlights the relevance of heterocyclic compounds in developing pharmacologically active agents.

Medicinal Chemistry Applications

In medicinal chemistry, compounds like 6-(2-methyl-1H-imidazol-1-yl)-N-(3-methylpyridin-2-yl)pyridazine-3-carboxamide are often studied for their potential therapeutic applications. For instance, modifications of imidazo[1,2-a]pyrimidine have been undertaken to reduce metabolism mediated by aldehyde oxidase, demonstrating the compound's role in drug discovery for diseases such as castration-resistant prostate cancer (Linton et al., 2011).

Antimicrobial and Antiviral Research

Compounds with complex heterocyclic structures are also explored for their antimicrobial and antiviral properties. Research has identified novel structural classes of picornavirus inhibitors, showcasing the potential of imidazopyridazine nuclei in developing broad-spectrum antiviral agents (Hamdouchi et al., 2003). This indicates a significant interest in heterocyclic compounds for addressing viral infections.

Advanced Synthesis Techniques

The development of advanced synthesis techniques for heterocyclic compounds is another area of interest. Studies have utilized microwave-assisted synthesis methods for efficiently producing heterocyclic compounds, demonstrating the ongoing innovations in synthetic chemistry to enhance reaction yields and reduce synthesis times (Youssef et al., 2012).